2-(4-Chlorophenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 2-(4-chlorophenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C14H11ClO3/c1-18-11-6-7-12(13(8-11)14(16)17)9-2-4-10(15)5-3-9/h2-8H,1H3,(H,16,17)
• InChI Key: AOYIXVXLZOQVAE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC=C(C=C2)Cl)C(=O)O
• Molecular Formula: C14H11ClO3
• DSSTOX Substance ID: DTXSID20681178
• Molecular Weight: 262.69 g/mol
• CAS RN: 537713-41-0

Description

2-(4-Chlorophenyl)-5-methoxybenzoic acid, or 2C-P, is a synthetic compound belonging to the phenethylamine class of chemicals. It is a hallucinogenic drug and has been used in research and in the drug culture since the 1970s. 2C-P has a high affinity for the 5-HT2A serotonin receptor, and its effects are similar to those of other hallucinogens, such as LSD and psilocybin. 2C-P is also known to produce intense visual and auditory hallucinations, as well as changes in mood, perception, and cognition.

Scientific Research Applications

2C-P has been used in scientific research as a tool to study the effects of hallucinogens on the brain and behavior. It has been used to investigate the effects of hallucinogens on the serotonin system and its role in the regulation of mood and behavior. It has also been used to study the effects of hallucinogens on the neurophysiology of memory and learning.

Mechanism of Action

2C-P binds to the 5-HT2A serotonin receptor, which is involved in the regulation of mood, perception, and cognition. It is thought to produce its effects by increasing the activity of the serotonin system, which is responsible for the regulation of mood and behavior.
Biochemical and Physiological Effects
2C-P has been shown to produce a range of biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, as well as to increase the activity of the serotonin system. It has also been shown to produce changes in brain activity, as well as changes in heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

2C-P has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize in the laboratory, and it is relatively stable. It is also relatively safe to use, and its effects can be easily monitored and measured. However, its effects can be unpredictable, and it can produce potentially dangerous side effects.

Future Directions

The potential of 2C-P for use in research and clinical applications is still largely unexplored. Further research is needed to better understand the biochemical and physiological effects of 2C-P, as well as its potential therapeutic applications. Additionally, further research is needed to explore the potential of 2C-P for use in the treatment of psychiatric disorders, such as depression and anxiety. Finally, further research is needed to understand the potential risks and benefits of using 2C-P in the drug culture.

Synthesis Methods

2C-P can be synthesized in a laboratory by reacting 4-chlorophenol with 5-methoxybenzaldehyde in the presence of potassium hydroxide and a suitable solvent. The reaction yields 2C-P in a crystalline form. The synthesis of 2C-P is relatively simple and can be accomplished with a minimal amount of laboratory equipment and materials.